Cas no 683780-38-3 (4-acetamidophenyl 4-ethoxynaphthalene-1-sulfonate)

• Product Name: 4-acetamidophenyl 4-ethoxynaphthalene-1-sulfonate
• CAS No: 683780-38-3
• MF: C₂₀H₁₉NO₅S
• MW: 385.433564424515
• CID: 5914427
• PubChem ID: 39845755
• Update Time: 2025-08-05

4-acetamidophenyl 4-ethoxynaphthalene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-acetamidophenyl 4-ethoxynaphthalene-1-sulfonate
• (4-acetamidophenyl) 4-ethoxynaphthalene-1-sulfonate
• AG-690/11668954
• 4-(acetylamino)phenyl 4-ethoxy-1-naphthalenesulfonate
• 683780-38-3
• F1175-0611
• AKOS024603585
• 1-Naphthalenesulfonic acid, 4-ethoxy-, 4-(acetylamino)phenyl ester

• Inchi： 1S/C20H19NO5S/c1-3-25-19-12-13-20(18-7-5-4-6-17(18)19)27(23,24)26-16-10-8-15(9-11-16)21-14(2)22/h4-13H,3H2,1-2H3,(H,21,22)
• InChI Key： UDDXRZVFMYDTGC-UHFFFAOYSA-N
• SMILES： C1(S(OC2=CC=C(NC(C)=O)C=C2)(=O)=O)=C2C(C=CC=C2)=C(OCC)C=C1

Computed Properties

• Exact Mass: 385.09839388g/mol
• Monoisotopic Mass: 385.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 636.7±55.0 °C(Predicted)
• pka: 14.01±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on 4-acetamidophenyl 4-ethoxynaphthalene-1-sulfonate

4-Acetamidophenyl 4-Ethoxynaphthalene-1-Sulfonate (CAS No: 683780-38-3)

4-Acetamidophenyl 4-Ethoxynaphthalene-1-Sulfonate, also known by its CAS registry number 683780-38-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an acetamide group attached to a phenyl ring and an ethoxy group attached to a naphthalene moiety, further functionalized with a sulfonate group. The combination of these functional groups makes it a versatile molecule with potential applications in various areas, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 4-Acetamidophenyl 4-Ethoxynaphthalene-1-Sulfonate typically involves multi-step organic reactions, often utilizing coupling reactions, sulfonation, and acetylation. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing complex aromatic systems like this one.

One of the most intriguing aspects of this compound is its potential biological activity. Studies have shown that sulfonated aromatic compounds can exhibit anti-inflammatory, antimicrobial, and even anticancer properties. Researchers have explored the interaction of 4-Acetamidophenyl 4-Ethoxynaphthalene-1-Sulfonate with various biological targets, including enzymes and receptors. Notably, recent findings suggest that the sulfonate group plays a critical role in enhancing the compound's bioavailability and pharmacokinetic properties.

In terms of material science applications, the compound's extended conjugated system makes it an attractive candidate for use in organic electronics. The naphthalene moiety contributes to high electron mobility, while the sulfonate group can modulate the molecule's solubility and stability. Recent studies have investigated its potential as a component in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). These applications highlight the importance of understanding the electronic properties of such compounds at both the molecular and bulk levels.

The environmental impact of 4-Acetamidophenyl 4-Ethoxynaphthalene-1-Sulfonate is another area of active research. As industries increasingly prioritize sustainability, there is a growing need to assess the biodegradability and eco-toxicity of synthetic compounds. Preliminary studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, though further research is required to fully understand its environmental fate.

In conclusion, 4-Acetamidophenyl 4-Ethoxynaphthalene-1-Sulfonate (CAS No: 683780-38-3) stands out as a multifaceted compound with promising applications across diverse scientific domains. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of novel materials and therapeutic agents.